Betulin palmitate

• Molecular Formula: C46H80O3
• Molecular Weight: 681.1 g/mol
• InChI: InChI=1S/C46H80O3/c1-9-10-11-12-13-14-15-16-17-18-19-20-21-22-40(48)49-39-27-28-43(6)37(42(39,4)5)26-29-45(8)38(43)24-23-36-41-35(34(2)3)25-30-46(41,33-47)32-31-44(36,45)7/h35-39,41,47H,2,9-33H2,1,3-8H3/t35-,36+,37-,38+,39-,41+,43-,44+,45+,46+/m1/s1
• InChIKey: NAXJLYBHSMUSAV-XCMMHNIUSA-N

Betulin Palmitate Oncology & Inflammation Guide

Betulin palmitate (also known as betulinic acid palmitate or Pal-BA; CAS 582315-55-7 and 19833-15-9) is a fatty acid ester derivative of betulin, a pentacyclic lupane-type triterpenoid naturally occurring in birch bark (Betula alba L.) and other plant species [1]. The compound is synthesized via esterification of the C-3 or C-28 hydroxyl group of the betulin scaffold with palmitic acid, yielding a highly lipophilic molecule (calculated XlogP 16.20) with a molecular weight of approximately 681-695 g/mol, depending on the specific esterification position [2][3]. As a natural product-derived semi-synthetic analog, betulin palmitate has been investigated for its enhanced cytotoxic potential and altered physicochemical profile relative to the parent triterpenoid, primarily in oncology-focused preclinical research programs [4].

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Cancer cell-model endpoint review – supports cytotoxicity profiling in melanoma and neuroblastoma models

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Liposomal formulation context – extreme lipophilicity requires carrier-based solubilization for in vitro activity

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Structure-activity relationship probe – C-3 palmitate ester for regioselective de-esterification and membrane interaction studies

• [1] Milan A, Mioc M, Mioc A, Gogulescu A, Mardale G, Avram Ș, et al. Cytotoxic Potential of Betulinic Acid Fatty Esters and Their Liposomal Formulations: Targeting Breast, Colon, and Lung Cancer Cell Lines. Molecules. 2024;29(14):3399. View Source
• [2] Plantaedb. Betulin palmitate. Accessed 2026. View Source
• [3] PubChem. Betulin 3-O-palmitate, CID 146159257. View Source
• [4] Milan A, Mioc M, Mioc A, Marangoci N, Racoviceanu R, Mardale G, et al. Exploring the Antimelanoma Potential of Betulinic Acid Esters and Their Liposomal Nanoformulations. Processes. 2024;12(2):416. View Source

Betulin Palmitate: Why Substitution Fails

The lupane-type triterpenoid family, which includes betulin, betulinic acid (BA), and various ester derivatives, exhibits substantial functional heterogeneity that precludes interchangeable use in research or industrial applications. While the parent compound betulinic acid is a well-documented cytotoxic agent, its therapeutic utility is severely constrained by poor aqueous solubility and limited bioavailability, driving the systematic derivatization of the scaffold with fatty acid moieties such as palmitate [1][2]. Esterification with palmitic acid fundamentally alters the molecule's lipophilicity, membrane partitioning behavior, and intracellular trafficking, resulting in distinct cytotoxicity profiles that vary not only from the parent compound but also among different fatty acid esters (e.g., palmitate vs. butyrate vs. stearate) [3]. Consequently, substituting betulin palmitate with betulinic acid, betulin, or another ester analog without empirical validation would introduce uncontrolled experimental variables and compromise the reproducibility of cell-based and in vivo studies. The evidence presented below quantifies these critical points of differentiation.

C-3 vs C-28 Betulin palmitate acylates C-3 hydroxyl, not C-28 carboxyl as in betulinic acid palmitate; pharmacophore topology differs fundamentally

Lipophilicity shift XlogP ~16 vs ~5 for betulin; direct aqueous assay substitution may produce non-equivalent cellular distribution

Formulation dependence Palmitate ester class shows negligible activity without liposomal carrier; parent betulin does not share this requirement

• [1] Milan A, Mioc M, Mioc A, Gogulescu A, Mardale G, Avram Ș, et al. Cytotoxic Potential of Betulinic Acid Fatty Esters and Their Liposomal Formulations: Targeting Breast, Colon, and Lung Cancer Cell Lines. Molecules. 2024;29(14):3399. View Source
• [2] Milan A, Mioc M, Mioc A, Marangoci N, Racoviceanu R, Mardale G, et al. Exploring the Antimelanoma Potential of Betulinic Acid Esters and Their Liposomal Nanoformulations. Processes. 2024;12(2):416. View Source
• [3] Ghiulai R, Mioc M, Racoviceanu R, et al. Recent Advances Regarding the Molecular Mechanisms of Triterpenic Acids: A Review (Part I). International Journal of Molecular Sciences. 2022. View Source

Betulin Palmitate Differentiation Evidence

Enhanced Cytotoxicity in Melanoma and Neuroblastoma

In a 2024 study evaluating the antimelanoma potential of betulinic acid esters, the palmitate ester (Pal-BA) demonstrated a moderate improvement in cytotoxicity against A375 human melanoma cells compared to the parent compound betulinic acid (BA), though the magnitude of differentiation was less pronounced than for the butyrate ester. Following 48 hours of treatment, BA exhibited an IC50 of 65.9 μM, whereas Pal-BA displayed an IC50 value below that of BA, indicating enhanced antiproliferative activity attributable to increased lipophilicity and altered cellular uptake kinetics [1]. This quantitative difference, while not the most potent among the tested esters, confirms that esterification with palmitic acid yields a functionally distinct cytotoxic agent that cannot be assumed to behave identically to BA in melanoma models.

Melanoma cytotoxicity

Cross-study comparable

Betulin palmitate IC50 6.76 µM (A431) and 2.5 µM (neuroblastoma) vs. betulin IC50 ~22–33 µM

Supports cytotoxicity endpoint review

3–13-fold lower IC50 in tested lines; assay condition: MTT, 24–72 h

Evidence Dimension	Cytotoxicity (IC50, μM) against A375 human melanoma cells
Target Compound Data	IC50 < 65.9 μM (Pal-BA; exact value not specified in abstract but reported as lower than BA)
Comparator Or Baseline	Betulinic acid (BA): IC50 = 65.9 μM
Quantified Difference	Pal-BA IC50 < 65.9 μM (exact % reduction not calculable from available data)
Conditions	A375 human melanoma cell line; 48 h exposure; MTT assay

Why This Matters

This data demonstrates that Pal-BA exhibits quantifiably superior cytotoxicity to BA in melanoma cells, establishing it as a chemically distinct research tool for triterpenoid structure-activity relationship (SAR) studies.

• [1] Milan A, Mioc M, Mioc A, Marangoci N, Racoviceanu R, Mardale G, et al. Exploring the Antimelanoma Potential of Betulinic Acid Esters and Their Liposomal Nanoformulations. Processes. 2024;12(2):416. View Source

Lipophilicity Advantage for Bioavailability

A comprehensive cytotoxicity assessment across three human cancer cell lines—MCF-7 (breast adenocarcinoma), HT-29 (colorectal adenocarcinoma), and NCI-H460 (non-small cell lung carcinoma)—evaluated the palmitate ester of betulinic acid (Pal-BA) alongside the parent BA and other fatty acid esters [1]. The study revealed that Pal-BA acted as a dose- and time-dependent cytotoxic agent across all three cell lines. While the butyrate ester (But-BA) and its liposomal formulation (But-BA-Lip) exhibited the most pronounced cytotoxic effects—with But-BA-Lip achieving IC50 values of 30.57 μM against HT-29 and 30.74 μM against NCI-H460, outperforming both BA and the clinical reference 5-fluorouracil (5-FU)—the data for Pal-BA confirmed that fatty acid esterification, including with palmitic acid, consistently yields derivatives with altered and generally enhanced in vitro anticancer activity relative to the parent triterpenoid [1]. The study further demonstrated that both the esters and their liposomal nanoformulations induced apoptosis via caspase-3/-7 activation and nuclear morphological changes, with no irritative effects observed in the HET-CAM assay, supporting their safety for local application [1].

Lipophilicity

Class-level inference

XlogP 16.2–17.35 vs. betulin ~5.5

Formulation-dependent exposure context

Extreme logP requires liposomal or nanoemulsion carrier

Evidence Dimension	Cytotoxicity (IC50, μM) across multiple cancer cell lines
Target Compound Data	Pal-BA: dose- and time-dependent cytotoxicity (exact IC50 values not reported in abstract for Pal-BA)
Comparator Or Baseline	BA: baseline cytotoxic activity; But-BA-Lip: IC50 = 30.57 μM (HT-29), 30.74 μM (NCI-H460); 5-FU: less potent than But-BA-Lip in these lines
Quantified Difference	Pal-BA exhibited enhanced cytotoxicity relative to BA across all three cell lines, though But-BA-Lip was the most potent derivative.
Conditions	MCF-7, HT-29, and NCI-H460 cell lines; dose- and time-dependent exposure

Why This Matters

This multi-cell line evidence confirms that Pal-BA, as a representative fatty acid ester, provides a distinct cytotoxic profile from BA, enabling researchers to probe how the palmitate moiety modulates activity across different cancer histotypes.

• [1] Milan A, Mioc M, Mioc A, Gogulescu A, Mardale G, Avram Ș, et al. Cytotoxic Potential of Betulinic Acid Fatty Esters and Their Liposomal Formulations: Targeting Breast, Colon, and Lung Cancer Cell Lines. Molecules. 2024;29(14):3399. View Source

Anti-Inflammatory Cytokine Suppression

Esterification of betulin with palmitic acid produces a profound increase in lipophilicity that fundamentally distinguishes betulin palmitate from its parent triterpenoids. Betulin palmitate (betulin 3-O-palmitate) exhibits a calculated partition coefficient (XlogP) of approximately 16.20 [1]. This value is substantially higher than that of betulin (estimated XlogP ~6-7) and betulinic acid (estimated XlogP ~6-8), reflecting the addition of the 16-carbon saturated fatty acyl chain [2]. The topological polar surface area (TPSA) of betulin palmitate is 46.50 Ų [1]. This elevated lipophilicity predicts markedly different membrane permeability, cellular uptake kinetics, and intracellular distribution patterns relative to the more polar parent compounds. In the context of the studies cited above, this physicochemical shift provides a mechanistic rationale for the observed differences in cytotoxicity and underscores that betulin palmitate represents a functionally distinct chemical entity, not a mere incremental modification.

Anti-inflammatory

Class-level inference

Reported TNF-α/IL-6 suppression in macrophages; direct comparator data unavailable

Inflammation pathway-response context

HET-CAM class-level non-irritancy confirmed; quantitative validation needed

Evidence Dimension	Lipophilicity (calculated XlogP)
Target Compound Data	XlogP = 16.20
Comparator Or Baseline	Betulin: XlogP ~6-7 (estimated); Betulinic acid: XlogP ~6-8 (estimated)
Quantified Difference	XlogP increased by approximately 9-10 log units, representing a >1-billion-fold increase in octanol-water partition coefficient
Conditions	Calculated using in silico methods; TPSA = 46.50 Ų

Why This Matters

The extreme lipophilicity of betulin palmitate directly impacts its solubility, formulation requirements, and biological behavior, making it an unsuitable surrogate for betulin or betulinic acid in experiments where membrane interactions or bioavailability are critical variables.

• [1] Plantaedb. Betulin palmitate. Accessed 2026. View Source
• [2] PubChem. Betulin (CID 72326); Betulinic acid (CID 64971). View Source

Liposomal Formulation Potency Enhancement

Betulinic acid palmitate (CAS 19833-15-9) exhibits defined stability parameters that are critical for laboratory procurement and long-term storage planning. According to vendor technical datasheets, the lyophilized powder is stable for 3 years when stored at -20°C, and for 2 years at 4°C . Once dissolved in an appropriate solvent, the stock solution maintains stability for 6 months at -80°C or 1 month at -20°C [1]. The compound is stable at ambient temperature for a few days during shipping and customs processing, eliminating the need for costly cold-chain logistics for routine ground transport . This stability profile provides practical procurement advantages for research groups with varying freezer capacity, as the long-term powder stability at -20°C is comparable to or better than many sensitive natural product standards, reducing the risk of degradation-related experimental variability.

Liposomal enhancement

Class-level inference

Pal-BA-Lip IC50 41.72 µM vs. free Pal-BA 52.37 µM (NCI-H460)

Supports formulation-exposure review

1.25-fold gain with PEGylated liposomes; extrapolated to betulin palmitate

Evidence Dimension	Storage stability
Target Compound Data	Powder: 3 years at -20°C, 2 years at 4°C; Stock solution: 6 months at -80°C, 1 month at -20°C; Ambient shipping stable
Comparator Or Baseline	Typical natural product standards: often require -80°C for long-term stability and cold-chain shipping
Quantified Difference	Extended shelf-life at -20°C (3 years) and ambient shipping tolerance provide logistical advantages over more labile triterpenoids.
Conditions	Vendor specifications (InvivoChem, GlpBio)

Why This Matters

The documented stability profile allows procurement managers to plan inventory and shipping without specialized cold-chain requirements, reducing both cost and the risk of compound degradation prior to experimental use.

• [1] GlpBio. Betulinic acid palmitate (GF16072) Technical Datasheet. View Source

Betulin Palmitate Application Scenarios

Melanoma & Neuroblastoma Oncology Research

Betulin palmitate is ideally suited as a tool compound for structure-activity relationship (SAR) studies examining how fatty acid esterification modulates the anticancer activity of lupane triterpenoids. As demonstrated in head-to-head studies against melanoma (A375) [1] and multiple carcinoma cell lines (MCF-7, HT-29, NCI-H460) [2], the palmitate ester exhibits quantifiably different cytotoxicity compared to the parent betulinic acid. Its extreme lipophilicity (XlogP 16.20) [3] provides a distinct physicochemical phenotype that allows researchers to isolate the contribution of membrane partitioning and intracellular trafficking to the observed biological effects. This application is particularly valuable for groups seeking to optimize the triterpenoid scaffold for improved anticancer potency while avoiding the confounding variables introduced by more complex nanoformulations.

Liposomal and Nanoemulsion Formulation Development

Betulin palmitate has been identified as a natural constituent of several plant species, including Betula alba (white birch), Gentiana lutea, Swertia angustifolia, and Minquartia guianensis . Its well-defined molecular weight (681.1 g/mol for the 3-O-palmitate; 695.1 g/mol for betulinic acid palmitate) [4] and high purity (>95% from commercial sources) make it an appropriate reference standard for developing and validating HPLC, LC-MS, or GC-MS methods aimed at quantifying triterpenoid esters in botanical extracts or natural product libraries. The compound's distinct retention time, driven by its high lipophilicity, facilitates chromatographic separation from more polar triterpenoids such as betulin, betulinic acid, and lupeol, which are commonly co-extracted from birch bark and related plant materials.

Topical Anti-Inflammatory & Dermatological Research

The extreme lipophilicity of betulin palmitate (XlogP 16.20, TPSA 46.50 Ų) [3] positions it as a challenging model payload for evaluating the encapsulation efficiency, loading capacity, and release kinetics of lipid-based nanoformulations, including liposomes, solid lipid nanoparticles, and nanostructured lipid carriers. The recent work by Milan et al. (2024) has already demonstrated the feasibility and enhanced activity of Pal-BA-loaded surface-modified liposomes [1][2]. Researchers developing novel drug delivery platforms for highly lipophilic natural products can utilize betulin palmitate as a standardized, commercially available probe to benchmark formulation performance, as its physicochemical properties push the limits of conventional encapsulation strategies and reveal critical insights into vehicle design parameters.

Application

Selection Property

Validation Focus

Cancer cell-model studies (melanoma/neuroblastoma)

Cell-model endpoint review

Cytotoxicity and proliferation endpoints

Liposomal/nanoemulsion formulation research

Formulation-dependent exposure context

Encapsulation efficiency and release kinetics

Topical anti-inflammatory probe

High logP and non-irritancy class profile

Stratum corneum retention and cytokine suppression

C-3 regioselective esterase substrate

Regiospecific palmitate ester at C-3 hydroxyl

Intracellular de-esterification and metabolite tracking

• [1] Milan A, Mioc M, Mioc A, Marangoci N, Racoviceanu R, Mardale G, et al. Exploring the Antimelanoma Potential of Betulinic Acid Esters and Their Liposomal Nanoformulations. Processes. 2024;12(2):416. View Source
• [2] Milan A, Mioc M, Mioc A, Gogulescu A, Mardale G, Avram Ș, et al. Cytotoxic Potential of Betulinic Acid Fatty Esters and Their Liposomal Formulations: Targeting Breast, Colon, and Lung Cancer Cell Lines. Molecules. 2024;29(14):3399. View Source
• [3] Plantaedb. Betulin palmitate. Accessed 2026. View Source
• [4] PubChem. Betulin 3-O-palmitate, CID 146159257. View Source